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Compound Name: 4-Methoxyphenyl isothiocyanate

Cat. No.: B1222635 Get Quote

Introduction
4-Methoxyphenyl isothiocyanate is a valuable organic intermediate used in the synthesis of

various biologically active compounds, including triazole and triazolone derivatives.[1][2]

Isothiocyanates (-N=C=S) are reactive functional groups that readily undergo addition reactions

with nucleophiles, making them crucial building blocks in medicinal chemistry and drug

development. This application note details a reliable and efficient one-pot protocol for the

synthesis of 4-methoxyphenyl isothiocyanate starting from commercially available p-

anisidine. The described method avoids highly toxic reagents like thiophosgene by utilizing

carbon disulfide to form an in-situ dithiocarbamate intermediate, which is subsequently

converted to the desired isothiocyanate using di-tert-butyl dicarbonate (Boc₂O) as a

desulfurizing agent.[3][4] This procedure is noted for its good to excellent yields and simplified

work-up, as most byproducts are volatile.[3][4]

Reaction Scheme
The synthesis proceeds in a one-pot, two-step sequence. First, p-anisidine reacts with carbon

disulfide in the presence of a base (triethylamine) to form a triethylammonium dithiocarbamate

salt. Second, the addition of di-tert-butyl dicarbonate and a catalytic amount of 4-

(dimethylamino)pyridine (DMAP) promotes desulfurization to yield the final product, 4-
methoxyphenyl isothiocyanate.[4][5]
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Materials and Reagents
p-Anisidine (4-methoxyaniline), ≥98%

Carbon disulfide (CS₂), ≥99%

Triethylamine (Et₃N), ≥99%

Di-tert-butyl dicarbonate (Boc₂O), ≥97%

4-(Dimethylamino)pyridine (DMAP), ≥99%

Ethanol (EtOH), anhydrous

Ethyl acetate (EtOAc), ACS grade

Hexanes, ACS grade

Magnesium sulfate (MgSO₄), anhydrous

Silica gel (for column chromatography), 230-400 mesh

Round-bottom flask
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Magnetic stirrer and stir bar

Ice bath

Rotary evaporator

Standard glassware for extraction and chromatography

Experimental Protocol
1. Dithiocarbamate Salt Formation a. To a 100 mL round-bottom flask equipped with a

magnetic stir bar, add p-anisidine (e.g., 1.23 g, 10 mmol, 1.0 equiv.). b. Dissolve the p-anisidine

in 20 mL of anhydrous ethanol. c. Add triethylamine (1.4 mL, 10 mmol, 1.0 equiv.) to the

solution. d. While stirring at room temperature (20-25°C), add carbon disulfide (0.9 mL, 15

mmol, 1.5 equiv.) dropwise to the mixture. e. Stir the reaction mixture at room temperature for 1

hour. The formation of the triethylammonium dithiocarbamate salt may cause the solution to

become cloudy or form a precipitate.[5]

2. Isothiocyanate Formation (Desulfurization) a. Cool the reaction mixture to 0°C using an ice

bath. b. In a single portion, add di-tert-butyl dicarbonate (Boc₂O) (2.18 g, 10 mmol, 1.0 equiv.).

[5] c. Add a catalytic amount of 4-(dimethylamino)pyridine (DMAP) (e.g., 25 mg, 0.2 mmol, 0.02

equiv.). d. Remove the ice bath and allow the reaction to warm to room temperature. e. Stir the

mixture for 4-6 hours.[5] The reaction progress can be monitored by Thin Layer

Chromatography (TLC) using a 1:4 ethyl acetate/hexanes eluent system.

3. Work-up and Purification a. Upon completion, concentrate the reaction mixture under

reduced pressure using a rotary evaporator to remove ethanol and other volatile byproducts.[3]

b. Dissolve the resulting crude residue in 50 mL of ethyl acetate. c. Transfer the solution to a

separatory funnel and wash with 50 mL of water, followed by 50 mL of brine. d. Dry the organic

layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate in vacuo to yield the

crude product. e. Purify the crude oil by silica gel column chromatography, eluting with a

gradient of ethyl acetate in hexanes (e.g., 0% to 10% ethyl acetate) to afford 4-methoxyphenyl
isothiocyanate as a colorless to pale yellow liquid.[1][5]
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The protocol typically affords the desired product in high yield. The quantitative data for a

representative reaction and the physical properties of the product are summarized below.

Table 1: Summary of Quantitative Reaction Data and Product Characteristics

Parameter Value Reference

Reactants

p-Anisidine 1.23 g (10.0 mmol) -

Carbon Disulfide 1.14 g (15.0 mmol) -

Triethylamine 1.01 g (10.0 mmol) -

Di-tert-butyl dicarbonate 2.18 g (10.0 mmol) [5]

Reaction Conditions

Temperature 0°C to 20-25°C [5]

Reaction Time 5-7 hours total [5]

Product

4-Methoxyphenyl

isothiocyanate

Typical Yield 85-96% [5]

Molecular Formula C₈H₇NOS

Molecular Weight 165.21 g/mol

Appearance Colorless to pale yellow liquid [1]

Boiling Point 280-281 °C [2]

Melting Point 18 °C [2]

Density 1.196 g/mL at 25 °C [2]

| Refractive Index (n²⁰/D) | 1.653 |[2] |

Expected Spectroscopic Data:
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IR (Infrared) Spectroscopy: A strong, characteristic absorption band for the isothiocyanate (-

N=C=S) group is expected around 2100 cm⁻¹.

¹H NMR (Proton Nuclear Magnetic Resonance): Signals corresponding to the methoxy

protons (singlet, ~3.8 ppm) and the aromatic protons on the disubstituted benzene ring (two

doublets, ~6.9 and ~7.2 ppm) are expected.

¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): A signal for the isothiocyanate carbon

is expected around 135 ppm, in addition to signals for the aromatic and methoxy carbons.
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Step 1: Dithiocarbamate Formation

Step 2: Desulfurization

Step 3: Work-up & Purification

Final Product

Dissolve p-Anisidine
in Ethanol

Add Triethylamine

Add Carbon Disulfide
(dropwise)

Stir at RT for 1 hr

Cool to 0°C

Add Boc₂O and DMAP

Stir at RT for 4-6 hrs

Concentrate in vacuo

Dissolve in EtOAc

Wash with H₂O & Brine

Dry (MgSO₄) & Concentrate

Purify via Column
Chromatography

4-Methoxyphenyl
Isothiocyanate

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of 4-methoxyphenyl isothiocyanate.
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Safety Precautions
p-Anisidine: Toxic if swallowed, in contact with skin, or if inhaled.[6][7] It can cause skin

irritation and may cause an allergic skin reaction.[8] Handle in a well-ventilated fume hood

and wear appropriate personal protective equipment (PPE), including gloves, lab coat, and

safety glasses.[9]

Carbon Disulfide (CS₂): Highly flammable liquid and vapor with a very low autoignition

temperature.[10][11] It is harmful if inhaled and causes damage to organs through prolonged

or repeated exposure.[12] All operations involving CS₂ must be conducted in a fume hood,

away from ignition sources.[13]

Di-tert-butyl dicarbonate (Boc₂O): Flammable liquid and vapor.[14] It is fatal if inhaled and

causes skin and serious eye irritation.[15][16][17] Handle with extreme care in a fume hood,

wearing appropriate PPE.

Triethylamine (Et₃N): Flammable liquid and corrosive. Causes severe skin burns and eye

damage. Use in a fume hood.

Always consult the Safety Data Sheet (SDS) for each reagent before use.[6][7][8][9][10][11][12]

[13][14][15][16][17][18][19][20] An appropriate fire extinguisher (e.g., CO₂, dry chemical) should

be readily available.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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